Cas no 102962-95-8 (L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI))

L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI) structure
102962-95-8 structure
Product Name:L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI)
CAS No:102962-95-8
MF:C18H31N3O6
MW:385.455245256424
CID:225997
PubChem ID:128219
Update Time:2025-04-19

L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Valine,1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl- (9CI)
    • propioxatin B
    • 1-{(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methylpentanoyl}-L-prolyl-L-valine
    • L-Valine, N-(1-(2-(2-(hydroxyamino)-2-oxoethyl)-4-methyl-1-oxopentyl)-L-prolyl)-, (R)-
    • Propioxantin B
    • 1-[(R)-2-[2-(Hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-Pro-L-Val-OH
    • N-[1-[(R)-2-[2-(Hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-L-prolyl]-L-valine
    • (2S)-2-[[(2S)-1-[(2R)-2-[2-(hydroxyamino)-2-oxoethyl]-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-methylbutanoic acid
    • N-[Hydroxy(1-{2-[2-hydroxy-2-(hydroxyimino)ethyl]-4-methylpentanoyl}pyrrolidin-2-yl)methylidene]valine
    • ((R)-2-(2-(hydroxyamino)-2-oxoethyl)-4-methylpentanoyl)-L-prolyl-L-valine
    • DTXSID80908136
    • 102962-95-8
    • Inchi: 1S/C18H31N3O6/c1-10(2)8-12(9-14(22)20-27)17(24)21-7-5-6-13(21)16(23)19-15(11(3)4)18(25)26/h10-13,15,27H,5-9H2,1-4H3,(H,19,23)(H,20,22)(H,25,26)/t12-,13+,15+/m1/s1
    • InChI Key: PYYCBPABFFOXLZ-IPYPFGDCSA-N
    • SMILES: O=C([C@@H](CC(NO)=O)CC(C)C)N1CCC[C@H]1C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

  • Exact Mass: 385.221286g/mol
  • Monoisotopic Mass: 385.221286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 385.5g/mol
  • XLogP3: 0
  • Topological Polar Surface Area: 136Ų
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